Cas no 941902-64-3 (N-4-({1-(2-methoxyethyl)-1H-indol-3-ylcarbamoyl}amino)phenylacetamide)

• Product Name: N-4-({1-(2-methoxyethyl)-1H-indol-3-ylcarbamoyl}amino)phenylacetamide
• CAS No: 941902-64-3
• MF: C₂₀H₂₂N₄O₃
• MW: 366.413684368134
• CID: 5499687
• Update Time: 2025-10-27

N-4-({1-(2-methoxyethyl)-1H-indol-3-ylcarbamoyl}amino)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[4-[[[[1-(2-methoxyethyl)-1H-indol-3-yl]amino]carbonyl]amino]phenyl]-
• N-4-({1-(2-methoxyethyl)-1H-indol-3-ylcarbamoyl}amino)phenylacetamide

• Inchi： 1S/C20H22N4O3/c1-14(25)21-15-7-9-16(10-8-15)22-20(26)23-18-13-24(11-12-27-2)19-6-4-3-5-17(18)19/h3-10,13H,11-12H2,1-2H3,(H,21,25)(H2,22,23,26)
• InChI Key： MRGFGWQIXBNRSP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(NC(NC2C3=C(N(CCOC)C=2)C=CC=C3)=O)C=C1)(=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-4-({1-(2-methoxyethyl)-1H-indol-3-ylcarbamoyl}amino)phenylacetamide

N-4-({1-(2-methoxyethyl)-1H-indol-3-ylcarbamoyl}amino)phenylacetamide: A Comprehensive Overview

N-4-({1-(2-methoxyethyl)-1H-indol-3-ylcarbamoyl}amino)phenylacetamide, with the CAS number 941902-64-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which combines an indole moiety with an acetamide group, making it a promising candidate for various biological applications. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel therapeutic agents targeting specific cellular pathways.

The molecular structure of N-4-({1-(2-methoxyethyl)-1H-indol-3-ylcarbamoyl}amino)phenylacetamide is intriguing, featuring a substituted indole ring fused with a pyrrole ring and an acetamide group attached to a phenyl ring. The presence of the methoxyethyl substituent on the indole ring introduces additional complexity and functionality to the molecule. This structural diversity has been shown to enhance the compound's bioavailability and pharmacokinetic properties, making it a valuable tool in drug design.

Recent research has focused on the biological activity of this compound, particularly its ability to modulate key enzymes and receptors involved in disease pathways. For instance, studies have demonstrated that N-4-({1-(2-methoxyethyl)-1H-indol-3-ylcarbamoyl}amino)phenylacetamide exhibits potent inhibitory activity against certain kinases, which are critical targets in cancer therapy. This finding underscores its potential as a lead compound for the development of anti-cancer drugs.

In addition to its enzymatic activity, this compound has also been investigated for its effects on cellular signaling pathways. Preclinical studies have shown that it can influence the activation of transcription factors and regulate gene expression, suggesting its role in modulating inflammatory responses and immune system function. These findings have opened new avenues for exploring its applications in autoimmune diseases and chronic inflammation.

The synthesis of N-4-({1-(2-methoxyethyl)-1H-indol-3-ylcarbamoyl}amino)phenylacetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring the scalability of the synthesis process for potential large-scale production.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses have confirmed its molecular structure and provided insights into its conformational flexibility and stability under various conditions.

Looking ahead, the future of N-4-({1-(2-methoxyethyl)-1H-indol-3-ylcarbamoyl}amino)phenylacetamide lies in its continued exploration as a therapeutic agent. Collaborative efforts between academia and industry are expected to accelerate its progression through preclinical and clinical trials, paving the way for its eventual use in treating human diseases.

In conclusion, N-4-{[1-(2-methoxyethyl)-1H-indol 3 yl]carbamoylamino}phenylacetamide represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activity, positions it as a key player in the development of innovative therapeutic solutions. As research continues to unfold, this compound holds great promise for addressing unmet medical needs and improving patient outcomes.